![molecular formula C19H14N2O2 B2607557 3-((5-Methylisoxazol-3-YL)amino)-2-phenylinden-1-one CAS No. 1024056-73-2](/img/structure/B2607557.png)
3-((5-Methylisoxazol-3-YL)amino)-2-phenylinden-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-((5-Methylisoxazol-3-YL)amino)-2-phenylinden-1-one” is a complex organic compound that contains an isoxazole ring. Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs . The compound also contains an indenone and a phenyl group, which are common structures in organic chemistry.
Scientific Research Applications
Medicinal Chemistry and Drug Development
3-amino-5-methylisoxazole derivatives have demonstrated promising biological activities. Researchers have explored their potential as:
- Antibacterial Agents : Some isoxazole derivatives exhibit antibacterial properties, making them valuable candidates for drug development .
- Antifungal Compounds : Isoxazole derivatives have been investigated for their antifungal activity .
- Anticonvulsants : Certain isoxazole-based compounds show anticonvulsant effects .
- Anticancer Agents : The isoxazole scaffold has been explored for its anticancer potential .
Multicomponent Reactions (MCRs)
3-amino-5-methylisoxazole participates in MCRs, which are efficient strategies for synthesizing complex structures. These reactions involve three or more accessible components reacting to form a single product. Notably, MCRs reduce reaction time and increase product yield compared to traditional multistep methods .
Isoxazole Heterocyclizations
Researchers have studied two- and three-component heterocyclizations of 3-amino-5-methylisoxazole with aromatic aldehydes, pyruvic acid, and its derivatives. These investigations provide insights into the chemical behavior of this compound and its potential applications .
properties
IUPAC Name |
3-[(5-methyl-1,2-oxazol-3-yl)amino]-2-phenylinden-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N2O2/c1-12-11-16(21-23-12)20-18-14-9-5-6-10-15(14)19(22)17(18)13-7-3-2-4-8-13/h2-11H,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOBYKCZRFXJFAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC2=C(C(=O)C3=CC=CC=C32)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-((5-Methylisoxazol-3-YL)amino)-2-phenylinden-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.